Cas no 922404-24-8 (N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-(methylsulfanyl)benzamide)

• Product Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-(methylsulfanyl)benzamide
• CAS No: 922404-24-8
• MF: C₂₀H₁₅FN₂O₂S₂
• MW: 398.473705530167
• CID: 5458899
• PubChem ID: 30708083
• Update Time: 2025-07-28

N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• F2899-2318
• N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(furan-2-yl)methyl]-3-(methylsulfanyl)benzamide
• SR-01000917212-1
• N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylsulfanylbenzamide
• 922404-24-8
• VU0505300-1
• AKOS024475544
• SR-01000917212
• N-(6-fluorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-(methylthio)benzamide
• N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-(methylsulfanyl)benzamide

• Inchi： 1S/C20H15FN2O2S2/c1-26-16-6-2-4-13(10-16)19(24)23(12-15-5-3-9-25-15)20-22-17-8-7-14(21)11-18(17)27-20/h2-11H,12H2,1H3
• InChI Key： NSDQSYCPFAEKMQ-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N(C(C1C=CC=C(C=1)SC)=O)CC1=CC=CO1)F

Computed Properties

• Exact Mass: 398.05589823g/mol
• Monoisotopic Mass: 398.05589823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 99.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-(methylsulfanyl)benzamide

Professional Introduction to N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-(methylsulfanyl)benzamide (CAS No. 922404-24-8)

N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)-3-(methylsulfanyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 922404-24-8, represents a convergence of heterocyclic chemistry and medicinal innovation, offering promising avenues for the development of novel therapeutic agents.

The molecular architecture of N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-(methylsulfanyl)benzamide is characterized by the presence of multiple pharmacophoric elements, including a benzothiazole core and a furan moiety. These structural features are not only integral to its chemical identity but also play a crucial role in determining its biological activity. The benzothiazole ring, known for its stability and versatility in drug design, is often employed in the synthesis of bioactive molecules due to its ability to interact with various biological targets. In contrast, the furan group introduces additional functional diversity, enabling the compound to engage with different enzymatic and receptor systems.

Recent advancements in computational chemistry have facilitated a deeper understanding of the interactions between N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-(methylsulfanyl)benzamide and biological macromolecules. Molecular docking studies have revealed that this compound can bind effectively to several protein targets, including enzymes and receptors implicated in various disease pathways. For instance, preliminary research suggests that the benzothiazole moiety may interact with kinase enzymes, which are pivotal in regulating cellular processes such as proliferation and apoptosis. The presence of a fluoro substituent further enhances its binding affinity by modulating electronic properties and hydrophobic interactions.

The methylsulfanyl group at the 3-position of the benzamide moiety adds another layer of complexity to the compound's pharmacological profile. This functional group is known to influence both metabolic stability and pharmacokinetic properties, making it an attractive feature for drug development. Studies have shown that methylsulfanyl-containing compounds often exhibit improved solubility and bioavailability, which are critical factors for therapeutic efficacy. Moreover, the sulfur atom can participate in hydrogen bonding interactions, further enhancing binding specificity to biological targets.

In the realm of medicinal chemistry, the synthesis of N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-(methylsulfanyl)benzamide exemplifies the strategic use of heterocyclic scaffolds to design molecules with tailored biological activities. The combination of a benzothiazole ring with a furan substituent creates a versatile platform for further derivatization and optimization. Researchers have explored various synthetic routes to introduce additional functional groups or modify existing ones, aiming to enhance potency and selectivity. For example, replacing the methylsulfanyl group with other sulfur-containing moieties has been investigated as a means to modulate pharmacological effects.

The potential therapeutic applications of N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-(methylsulfanyl)benzamide are broad and multifaceted. Given its structural features and demonstrated interactions with key biological targets, this compound holds promise as a lead molecule for drugs targeting neurological disorders, inflammatory conditions, and cancer. Preliminary in vitro studies have shown encouraging results regarding its ability to inhibit certain enzymatic pathways associated with these diseases. Furthermore, its unique chemical properties make it an excellent candidate for structure-based drug design initiatives aimed at developing next-generation therapeutics.

The integration of modern analytical techniques has also contributed significantly to our understanding of this compound's behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided valuable insights into its molecular structure and conformational dynamics. These data are crucial for refining computational models and ensuring accurate predictions of biological activity. Additionally, high-throughput screening (HTS) platforms have been employed to rapidly assess the compound's interaction with a diverse array of biological targets, accelerating the drug discovery process.

As research in this field continues to evolve, N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-(methylsulfanyl)benzamide is poised to play an increasingly important role in pharmaceutical development. The synergistic combination of its structural features and functional properties makes it a compelling candidate for further investigation. Future studies will likely focus on optimizing synthetic methodologies, exploring novel derivatives, and conducting preclinical evaluations to assess its safety and efficacy profile. By leveraging cutting-edge chemical biology approaches and interdisciplinary collaboration, researchers aim to unlock the full therapeutic potential of this remarkable compound.